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Compound of Interest

Compound Name: N-Nitrosomorpholine

CAS No.: 59-89-2

Cat. No.: B121250

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Nitrosomorpholine (NMOR), a potent genotoxic carcinogen, serves as a critical tool in

toxicological research and drug development.[1][2] As a member of the nitrosamine class of

compounds, NMOR is utilized to induce tumors in animal models, enabling the study of

carcinogenesis and the evaluation of potential chemotherapeutic agents.[1][2] Its mechanism of

action is believed to involve metabolic activation to reactive intermediates that can alkylate

DNA, leading to mutations and neoplastic transformation. Given its hazardous nature, the

preparation and storage of NMOR stock solutions demand meticulous adherence to safety

protocols to ensure the accuracy of experimental results and the protection of laboratory

personnel.

This application note provides a comprehensive guide for the preparation, storage, and

handling of N-Nitrosomorpholine stock solutions, integrating established safety procedures

with detailed experimental protocols.
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Chemical and Physical Properties of N-
Nitrosomorpholine
A thorough understanding of the chemical and physical properties of NMOR is fundamental to

its safe handling and the preparation of accurate solutions.

Property Value Reference

Chemical Formula C₄H₈N₂O₂

Molecular Weight 116.12 g/mol

Appearance
Pale yellow, sand-like powder

or crystals
,

Melting Point 29 °C (84 °F)

Boiling Point 224-224.5 °C (435.2-436.1 °F)

Solubility
Water: ≥ 100 mg/mL at 19 °C.

DMSO: 100 mg/mL.
,

Stability

Light-sensitive. Stable in

neutral and alkaline aqueous

solutions for >14 days in the

dark; less stable in acidic

solutions.

,

Safety and Handling of N-Nitrosomorpholine
N-Nitrosomorpholine is classified as a probable human carcinogen (Group 2B) by the

International Agency for Research on Cancer (IARC) and is a known animal carcinogen.[3]

Therefore, strict adherence to safety protocols is mandatory.

Designated Work Area and Engineering Controls
All work with NMOR, including weighing, stock solution preparation, and dilutions, must be

conducted in a designated area within a certified chemical fume hood.[1][4] The designated

area should be clearly marked with warning signs indicating the presence of a carcinogen.[4][5]
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The work surface should be lined with disposable, plastic-backed absorbent pads to contain

any potential spills.[1]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling NMOR. This includes:

Gloves: Two pairs of nitrile gloves should be worn.

Lab Coat: A dedicated, fully-fastened lab coat.

Eye Protection: Chemical safety goggles and a face shield.

Respiratory Protection: When handling the neat (undiluted) compound, a NIOSH-approved

respirator with a combination organic vapor/particulate filter cartridge is recommended.

Decontamination and Waste Disposal
All materials that come into contact with NMOR, including pipette tips, tubes, and absorbent

pads, must be treated as hazardous waste.[1][4] Work surfaces should be decontaminated

after each use. A common procedure involves wiping the area with a 10% bleach solution,

followed by a 1% sodium thiosulfate solution to neutralize the bleach, and then a final rinse with

water.[6] For the chemical degradation of bulk NMOR waste or concentrated solutions,

treatment with an aluminum-nickel alloy in an aqueous alkali solution can be employed to

reduce the nitrosamine to the corresponding amine.[7]

Preparation of N-Nitrosomorpholine Stock Solutions
The choice of solvent and the preparation method for NMOR stock solutions will depend on the

intended application, primarily in vitro cell culture assays or in vivo animal studies.

Protocol 1: Preparation of a 100 mM NMOR Stock
Solution in DMSO for In Vitro Use
Dimethyl sulfoxide (DMSO) is a common solvent for preparing stock solutions of compounds

for cell-based assays due to its high solubilizing capacity and miscibility with aqueous culture

media.
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Materials:

N-Nitrosomorpholine (solid)

Anhydrous DMSO

Sterile, amber glass vial with a PTFE-lined cap

Calibrated analytical balance

Spatula

Vortex mixer

Sterile, disposable serological pipettes and pipette tips

Procedure:

Pre-weighing: In a chemical fume hood, place a sterile, amber glass vial on a calibrated

analytical balance and tare the balance.

Weighing NMOR: Carefully add the desired amount of solid NMOR to the vial. For example,

to prepare 1 mL of a 100 mM stock solution, weigh out 11.612 mg of NMOR.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial. For the

example above, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex until the NMOR is completely dissolved. Gentle

warming may be required to facilitate dissolution.

Sterilization: The DMSO stock solution can be filter-sterilized using a 0.22 µm PTFE syringe

filter if required for the specific cell culture application.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C for short-term

storage (up to 2 years) or at -80°C for long-term storage.[8]
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Note on Final DMSO Concentration in Cell Culture: The final concentration of DMSO in cell

culture media should be kept as low as possible, typically below 0.1%, as higher

concentrations can be cytotoxic.[9][10] A vehicle control (media with the same final

concentration of DMSO) should always be included in experiments.
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In Vitro Stock Preparation

Dilution for Cell Culture

Weigh NMOR in a designated fume hood

Dissolve in anhydrous DMSO

Filter-sterilize (optional)

Aliquot into single-use vials

Store at -20°C or -80°C

Thaw a single aliquot

For Experiment

Dilute in cell culture medium

Ensure final DMSO concentration is <0.1%
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Logical relationship for NMOR solution preparation and use.

Quality Control: Verification of Stock Solution
Concentration
It is good laboratory practice to verify the concentration of the primary stock solution. This can

be achieved using UV-Vis spectrophotometry.

Principle:

N-Nitrosomorpholine exhibits a characteristic UV absorption maximum at 346 nm in water.

The concentration of an unknown solution can be determined by comparing its absorbance to a

standard curve generated from solutions of known concentrations.

Procedure for Generating a Standard Curve:

Prepare a series of dilutions of NMOR in the same solvent as your stock solution (e.g., water

or DMSO) to cover a range of concentrations.
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Measure the absorbance of each standard at 346 nm using a UV-Vis spectrophotometer.

Plot a graph of absorbance versus concentration.

Perform a linear regression analysis to obtain the equation of the line (y = mx + c) and the R²

value, which should be close to 1.

Measure the absorbance of your stock solution (you may need to dilute it to fall within the

range of your standard curve).

Use the equation of the line from the standard curve to calculate the concentration of your

stock solution.

Conclusion
The preparation and storage of N-Nitrosomorpholine stock solutions require a rigorous and

informed approach to ensure experimental validity and, most importantly, the safety of

laboratory personnel. By adhering to the detailed protocols and safety guidelines outlined in

this application note, researchers can confidently and responsibly utilize this important

carcinogen in their scientific investigations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubmed.ncbi.nlm.nih.gov/3349480/
https://pubmed.ncbi.nlm.nih.gov/3349480/
https://www.medchemexpress.com/n-nitrosomorpholine-standard.html
https://www.lgcstandards.com/IT/en/N-Nitrosomorpholine/p/DRE-C15606000
https://pubmed.ncbi.nlm.nih.gov/30390511/
https://www.researchgate.net/publication/16475779_A_sensitive_method_for_detecting_in_vivo_formation_of_N-nitrosomorpholine_and_its_application_to_rats_given_low_doses_of_morpholine_and_sodium_nitrite
https://www.researchgate.net/publication/328187806_N-nitrosomorpholine_in_potable_reuse
https://pubmed.ncbi.nlm.nih.gov/6831389/
https://pubmed.ncbi.nlm.nih.gov/6831389/
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosomorpholine
https://www.benchchem.com/product/b121250/docs#application-note-preparation-and-storage-of-n-nitrosomorpholine-nmor-stock-solutions
https://www.benchchem.com/product/b121250/docs#application-note-preparation-and-storage-of-n-nitrosomorpholine-nmor-stock-solutions
https://www.benchchem.com/product/b121250/docs#application-note-preparation-and-storage-of-n-nitrosomorpholine-nmor-stock-solutions
https://www.benchchem.com/product/b121250/docs#application-note-preparation-and-storage-of-n-nitrosomorpholine-nmor-stock-solutions
https://www.benchchem.com/product/b121250?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121250?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

